1-Bromo-2,6-difluorobenzene
Overview
Description
1-Bromo-2,6-difluorobenzene is a chemical compound with the molecular formula BrC6H3F2. It has a molecular weight of 192.99 . It is used in the synthesis of tris(fluorophenyl)boranes .
Molecular Structure Analysis
The molecular structure of 1-Bromo-2,6-difluorobenzene is represented by the SMILES stringFc1cccc(F)c1Br . The InChI key for this compound is HRZTZLCMURHWFY-UHFFFAOYSA-N . Chemical Reactions Analysis
The ultraviolet photodissociation dynamics of 1-bromo-2,6-difluorobenzene have been studied . The study revealed that in addition to the C–Br bond cleavage, two additional internal molecular coordinates that break the molecular symmetry are likely involved .Physical And Chemical Properties Analysis
1-Bromo-2,6-difluorobenzene is a liquid at 20°C . It has a refractive index of 1.51 . The compound has a melting point of 20°C, a boiling point of 61°C (35 mmHg), and a flash point of 128°F .Scientific Research Applications
1-Bromo-2,6-difluorobenzene: Applications in Scientific Research
Synthesis of Tris(fluorophenyl)boranes: This compound is utilized in the synthesis of tris(fluorophenyl)boranes, which are important in the study of boron chemistry due to their unique electronic and structural properties .
Three-Component Coupling Reactions: It participates in three-component coupling reactions with benzyne and isocyanides, a method used to create complex molecules for pharmaceuticals and materials science .
Photodissociation Dynamics Studies: The ultraviolet photodissociation dynamics of 1-Bromo-2,6-difluorobenzene have been studied experimentally and theoretically, which is significant for understanding molecular dissociation processes .
Mechanism of Action
Target of Action
It’s known to be used in the synthesis of tris(fluorophenyl)boranes .
Mode of Action
The mode of action of 1-Bromo-2,6-difluorobenzene involves its participation in three-component coupling reactions with benzyne and isocyanides . This reaction is a key step in the synthesis of tris(fluorophenyl)boranes .
Result of Action
The molecular and cellular effects of 1-Bromo-2,6-difluorobenzene’s action are primarily observed in its role as a reagent in chemical synthesis . The compound contributes to the formation of tris(fluorophenyl)boranes, which have various applications in chemical research .
Safety and Hazards
properties
IUPAC Name |
2-bromo-1,3-difluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrF2/c7-6-4(8)2-1-3-5(6)9/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRZTZLCMURHWFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrF2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40214462 |
Source
|
| Record name | 1-Bromo-2,6-difluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40214462 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
64248-56-2 |
Source
|
| Record name | 2-Bromo-1,3-difluorobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=64248-56-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Bromo-2,6-difluorobenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064248562 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Bromo-2,6-difluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40214462 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-bromo-2,6-difluorobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.058.846 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research mentions that the photodissociation of 1-bromo-2,6-difluorobenzene doesn't follow a simple bond-fission mechanism. Could you elaborate on the dynamics observed and the factors contributing to this complexity?
A: While 1-bromo-2,6-difluorobenzene appears symmetric, its photodissociation doesn't follow a simple C-Br bond breaking process as one might expect. The angular distribution of the Br(2P3/2) product, a key indicator of the dissociation process, shows significant variation with increasing photon energy. [] This suggests a more intricate mechanism than a straightforward bond fission. Theoretical calculations point to the involvement of two additional molecular coordinates:
- Asymmetric C-F stretching: This vibration alters the orientation of the transition dipole moment, further influencing the dissociation dynamics. []
Q2: What analytical techniques were employed to study the photodissociation of 1-bromo-2,6-difluorobenzene?
A: The primary technique used to study the photodissociation dynamics of 1-bromo-2,6-difluorobenzene was imaging of the recoiling velocity distributions of photofragments. [] This technique allows researchers to visualize the speed and angular distribution of the fragments produced during the photodissociation process, providing valuable insights into the underlying mechanisms. This experimental data was then complemented by ab initio calculations to further elucidate the potential energy surfaces and dynamics involved. []
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